4-Ethoxy-3,5-difluorobenzoic acid

• IUPAC Name: 4-ethoxy-3,5-difluorobenzoic acid
• InChI: InChI=1S/C9H8F2O3/c1-2-14-8-6(10)3-5(9(12)13)4-7(8)11/h3-4H,2H2,1H3,(H,12,13)
• InChI Key: QCPWRWTXAQDVSY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1F)C(=O)O)F
• Molecular Formula: C9H8F2O3
• Molecular Weight: 202.15 g/mol

Description

4-Ethoxy-3,5-difluorobenzoic acid is a chemical compound with the molecular formula C9H8F2O3. It is a solid substance.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8F2O3/c1-2-14-8-6 (10)3-5 (9 (12)13)4-7 (8)11/h3-4H,2H2,1H3, (H,12,13). This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 202.16.

Scientific Research Applications

• Synthetic Applications : 4-Ethoxy-3,5-difluorobenzoic acid and its derivatives are used in various synthetic applications. For instance, they are involved in the preparation of 5-Substituted 2-Ethoxy-1,3,4-oxadiazoles, which are important building blocks for 3,5-Disubstituted 1,3,4-Oxadiazol-2(3H)-ones (Wet-osot, Phakhodee, & Pattarawarapan, 2017). Moreover, a study describes the efficient synthesis of 3,5-Dimethoxy-2,4-Difluorobenzoic acid from 2,3,4,5-tetrafluorobenzoic acid, showcasing its role in the synthesis of complex organic compounds (Zhang, Qiu, Yu, Chen, & Wang, 2017).

• Chemical Composition Studies : Research on Protea hybrid ‘Susara’ revealed the presence of compounds including (6-ethoxy-3,5-dihydroxy-4-oxotetrahydro-2H-pyran-2-yl)methyl 4-hydroxybenzoate, which is structurally related to this compound. This study indicates the potential of such compounds in the food preservation, pharmaceutical, cosmetic, and therapeutic industries (León et al., 2014).

• Pharmaceutical Applications : this compound derivatives have been evaluated in the context of pharmaceuticals. For example, 4-Amino-2-Ethoxy-benzoic Acid and its derivatives have shown anticoccidial activity, demonstrating their potential in antiparasitic drug development (Rogers et al., 1964). Additionally, derivatives of 4-aminobenzoic acid, which are structurally similar, have been studied for their radioprotective properties, suggesting a possible role in radioprotection (Tolstykh et al., 1996).

• Environmental Studies : In environmental research, Fluorobenzoate tracers, which include derivatives of this compound, have been evaluated in surface soils to study water movement in porous media. This research is significant for understanding the transport properties of various compounds in environmental settings (Jaynes, 1994).

Safety and Hazards

The safety data sheet for 4-Ethoxy-3,5-difluorobenzoic acid indicates that it may cause skin and eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing the dust, to wear protective clothing and eye protection, and to use it only in a well-ventilated area.

Mechanism of Action

Target of Action

It’s known that this compound is often used in the suzuki–miyaura cross-coupling reaction , a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . In this context, the compound acts as an organoboron reagent .

Mode of Action

In the Suzuki–Miyaura cross-coupling reaction, 4-Ethoxy-3,5-difluorobenzoic acid participates in electronically divergent processes with the metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

Its role in the suzuki–miyaura cross-coupling reaction suggests it may influence pathways involving carbon–carbon bond formation .

Result of Action

Its role in the suzuki–miyaura cross-coupling reaction suggests it may facilitate the formation of new carbon–carbon bonds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound . For instance, the Suzuki–Miyaura cross-coupling reaction is known to be exceptionally mild and functional group tolerant , suggesting that the compound may exhibit stability and efficacy under a variety of conditions.